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Compound of Interest

1,2-Dioleoyl-sn-glycero-3-
Compound Name: )
succinate

cat. No.: B15553122

This technical support center provides researchers, scientists, and drug development
professionals with essential information on the long-term storage, handling, and use of DOGS
lipid in experimental settings.

Frequently Asked Questions (FAQSs)

Q1: What is DOGS lipid?

Al: 1,2-dioleoyl-sn-glycero-3-succinate (DOGS) is an anionic, pH-responsive phospholipid.
[1] It features two unsaturated oleoyl fatty acid chains on a glycerol backbone, which is further
modified with a succinate headgroup. This succinate moiety imparts a net negative charge,
making DOGS lipid a valuable component in lipid-based carrier systems for electrostatic
interaction with cationic molecules.[1] It is frequently used in the preparation of liposomes for
drug and gene delivery applications.[1][2]

Q2: What are the recommended long-term storage conditions for DOGS lipid?

A2: For optimal stability, DOGS lipid should be stored at -20°C.[3] Under these conditions, it is
expected to be stable for at least one year.[3] Proper storage is critical to prevent chemical
degradation.

Q3: What are the primary degradation pathways for DOGS lipid?
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A3: Like other phospholipids, DOGS lipid is susceptible to two main forms of chemical
degradation during storage and handling:

o Hydrolysis: The ester linkages connecting the fatty acid chains and the phosphate group to
the glycerol backbone can be cleaved. This process, which yields lysolipids and free fatty
acids, can alter membrane permeability and lead to the leakage of encapsulated contents.[4]

[5]

o Oxidation: The unsaturated oleoyl chains contain double bonds that are vulnerable to
peroxidation, especially when exposed to oxygen and light.[4][5] This degradation can
compromise the structural integrity of the liposome.

Q4: How does pH affect the properties of DOGS lipid?

A4: The succinate headgroup gives DOGS lipid pH-responsive properties.[1] The negative
charge of the lipid is dependent on the pH of the surrounding environment, which can be
leveraged to design smart delivery systems that release their payload in response to specific
pH changes, such as those found in endosomal compartments or tumor microenvironments.

Storage and Stability Data Summary

The following table summarizes the key quantitative data regarding the storage and stability of
DOGS lipid.

Recommended Condition /

Parameter Source(s)
Value

Storage Temperature -20°C [3]

Stability (Shelf Life) 1 Year (at -20°C) [3]

Primary Degradation Hydrolysis, Oxidation [4115]
Anionic, pH-sensitive

Key Structural Feature [1]
headgroup
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Problem 1: My DOGS lipid-based liposomes are aggregating and precipitating out of solution.

This is a common sign of colloidal instability. The diagram below outlines a workflow to
diagnose and solve this issue.
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Liposome Aggregation Observed

Measure Zeta Potential

Is Zeta Potential
low? (< [20] mV)

Check Buffer Composition

Solution: Incorporate
additional charged lipid
(e.., DOTAP, DPPG)

Are divalent cations
(Caz*, Mg?*) present?

Yes No

Review Liposome
Concentration

Solution: Add EDTA
or switch to a cation-free
buffer (e.g., HEPES, PBS)

Is concentration
too high?

Yeq No

Verify Storage Temperature

Solution: Dilute sample
before storage or analysis

Is storage near the
lipid's phase transition
temperature (Tm)?

Solution: Store well below
the Tm, typically at 4°C No
for short-term storage.

Yy v

Stable Liposome Suspension
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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